![molecular formula C10H12O3 B166137 Ethyl 4-methoxybenzoate CAS No. 94-30-4](/img/structure/B166137.png)
Ethyl 4-methoxybenzoate
Overview
Description
Ethyl 4-methoxybenzoate, also known as Ethyl p-anisate, is a methoxybenzoic acid . It is a clear yellow liquid with a sweet, fruity, anise-like taste and similar odor .
Synthesis Analysis
This compound can be synthesized by the esterification of anisic acid with ethanol in the presence of an acid catalyst .Molecular Structure Analysis
The molecular formula of this compound is C10H12O3 . Its molecular weight is 180.2 . The InChIKey of this compound is FHUODBDRWMIBQP-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a melting point of 7-8 °C (lit.) and a boiling point of 263 °C (lit.) . It has a density of 1.103 g/mL at 25 °C (lit.) . It is a clear liquid with a fruity, anise odor .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic Acid This paper discusses the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, from 4-amino-2-hydroxybenzoic acid. The synthesis involves methylation, ethylation, and oxidation steps, and the structure was confirmed by various spectroscopic methods (Wang Yu, 2008).
Antimicrobial and Antioxidant Studies of Cyclopropanated Compounds Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and other related compounds were synthesized and exhibited significant antibacterial, antifungal, and antioxidant activities. The paper details the synthesis process and the biological activity results of these compounds (K. Raghavendra et al., 2016).
Environmental and Health Studies
Environmental Behavior and Photocatalytic Profile of Ethyl-4-aminobenzoate The paper investigates the environmental presence and fate of Ethyl-4-aminobenzoate (Et-PABA), especially its photocatalytic degradation products. Despite its widespread use, Et-PABA was not detected in environmental waters, suggesting rapid transformation. The study also indicates that the transformation products are less toxic than the parent compound (A. J. Li et al., 2017).
In Situ Synthesis of Poly(ethylene terephthalate) (PET) Nanocomposites The paper discusses the synthesis of nanocomposites using multiwalled carbon nanotubes (MWNTs) functionalized with 4-methoxybenzoic acid and 4-ethoxybenzoic acid. These functionalized MWNTs were used to create PET nanocomposites, demonstrating the potential of 4-methoxybenzoic acid derivatives in advanced material manufacturing (H. Lee et al., 2005).
Analysis of Alkyl Esters of p-Hydroxybenzoic Acid in Baby Teethers This study developed an analytical method to analyze alkyl esters of p-hydroxybenzoic acid (parabens) in baby teethers. The paper discusses the analytical process and the presence of these compounds in consumer goods, emphasizing the need for careful consideration due to their endocrine-disrupting properties (T. Potouridis et al., 2016).
Safety and Hazards
Ethyl 4-methoxybenzoate is moderately toxic by ingestion . It is a combustible liquid . When handling this compound, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
Ethyl 4-methoxybenzoate, also known as Ethyl p-anisate , is a methoxybenzoic acid It’s known that esters, the class of compounds to which this compound belongs, often interact with enzymes and receptors in the body .
Mode of Action
As an ester, it may undergo hydrolysis, a common reaction for esters, where it breaks down into an alcohol and a carboxylic acid in the presence of water . This process could potentially lead to interactions with various biochemical targets.
Biochemical Pathways
Esters are known to participate in various biochemical reactions, including esterification and hydrolysis . These reactions can influence multiple biochemical pathways, depending on the specific targets of the compound.
Pharmacokinetics
As an ester, it’s likely to be lipophilic, which could influence its absorption and distribution within the body .
Result of Action
Esters like this compound often have a wide range of biological effects, depending on their specific structure and the targets they interact with .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the rate of ester hydrolysis . Additionally, factors such as temperature and the presence of other compounds can also influence the stability and efficacy of this compound.
Properties
IUPAC Name |
ethyl 4-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-3-13-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHUODBDRWMIBQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4059099 | |
Record name | Benzoic acid, 4-methoxy-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, colourless oily liquid with a light, fruity-floral, anise-like odour | |
Record name | Ethyl p-anisate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032640 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Ethyl p-anisate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/769/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
263.00 to 270.00 °C. @ 760.00 mm Hg | |
Record name | Ethyl p-anisate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032640 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
insoluble in water; soluble in organic solvents, oils, miscible at room temperature (in ethanol) | |
Record name | Ethyl p-anisate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/769/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.101-1.105 | |
Record name | Ethyl p-anisate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/769/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS No. |
94-30-4 | |
Record name | Ethyl 4-methoxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl anisate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000094304 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-methoxybenzoate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4160 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 4-methoxy-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 4-methoxy-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl anisate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.110 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL P-ANISATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KJ95H2S7NM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Ethyl p-anisate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032640 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
7 - 8 °C | |
Record name | Ethyl p-anisate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032640 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is interesting about the presence of Ethyl 4-methoxybenzoate in honey?
A1: this compound has been identified for the first time in honey, specifically in unifloral autumn heather honey from the Greek Erica manipuliflora Salisb. plant. [] This discovery contributes to the understanding of the complex volatile profile of this specific honey variety. While the role of this compound in honey is not yet fully understood, its presence adds to the unique sensory characteristics of this honey.
Q2: Can this compound be synthesized in a laboratory setting?
A2: Yes, this compound can be synthesized through the reduction of this compound using Potassium Diisobutyl-t-butoxyaluminum Hydride (PDBBA). [, ] This reagent, easily prepared from commercially available Diisobutylaluminum hydride (DIBALH) and potassium t-butoxide, offers a chemoselective approach to reduce esters to aldehydes. This method proves particularly useful as it avoids the complete reduction to alcohol, which is often observed with other reducing agents. [, ]
Q3: Are there specific challenges in reducing this compound to its corresponding aldehyde?
A3: Yes, the reduction of this compound to its corresponding aldehyde using PDBBA requires a longer reaction time (48 hours) compared to other similar esters. [, ] This is likely due to the strong electron-donating effect of the methoxy group, which can impact the reactivity of the ester group.
Q4: Why is the discovery of new reducing agents like PDBBA important in organic synthesis?
A4: The discovery and development of new reducing agents like PDBBA are crucial in organic synthesis because they offer greater control over reaction selectivity. [, ] In this case, PDBBA enables the chemoselective reduction of esters to aldehydes without affecting other functional groups, such as nitriles. This level of control is essential for the efficient synthesis of complex molecules, particularly in the pharmaceutical and materials science fields.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.